4-methyl-N-pentyl-2-(3-pyridinyl)-1,3-thiazole-5-carboxamide

• IUPAC Name: 4-methyl-N-pentyl-2-pyridin-3-yl-1,3-thiazole-5-carboxamide
• InChI: InChI=1S/C15H19N3OS/c1-3-4-5-9-17-14(19)13-11(2)18-15(20-13)12-7-6-8-16-10-12/h6-8,10H,3-5,9H2,1-2H3,(H,17,19)
• InChI Key: OSVXOOWDBJPEGI-UHFFFAOYSA-N
• Canonical SMILES: CCCCCNC(=O)C1=C(N=C(S1)C2=CN=CC=C2)C
• Molecular Formula: C15H19N3OS
• Molecular Weight: 289.4 g/mol

Description

4-methyl-N-pentyl-2-(3-pyridinyl)-1,3-thiazole-5-carboxamide, also known as MPTC, is a synthetic compound that has gained attention in the scientific community for its potential use as a research tool in various fields. MPTC is a thiazole derivative that has been shown to exhibit potent and selective binding to the cannabinoid CB2 receptor. This receptor is known to play a role in various physiological processes, including inflammation, immune response, and pain sensation.

Mechanism of Action

4-methyl-N-pentyl-2-(3-pyridinyl)-1,3-thiazole-5-carboxamide binds selectively to the CB2 receptor, which is predominantly expressed in immune cells. Activation of the CB2 receptor has been shown to modulate various physiological processes, including inflammation, immune response, and pain sensation. This compound has been shown to inhibit the production of pro-inflammatory cytokines in macrophages by activating the CB2 receptor. It has also been shown to reduce neuropathic pain in animal models by activating the CB2 receptor.
Biochemical and Physiological Effects:
This compound has been shown to exhibit potent and selective binding to the CB2 receptor, which is predominantly expressed in immune cells. Activation of the CB2 receptor has been shown to modulate various physiological processes, including inflammation, immune response, and pain sensation. This compound has been shown to inhibit the production of pro-inflammatory cytokines in macrophages by activating the CB2 receptor. It has also been shown to reduce neuropathic pain in animal models by activating the CB2 receptor.

Advantages and Limitations for Lab Experiments

4-methyl-N-pentyl-2-(3-pyridinyl)-1,3-thiazole-5-carboxamide has several advantages as a research tool, including its potent and selective binding to the CB2 receptor, its ability to modulate various physiological processes, and its potential use as an anti-inflammatory agent and analgesic. However, there are also limitations to its use in lab experiments, including the need for further research to fully understand its mechanism of action and potential side effects.

Future Directions

There are several future directions for research on 4-methyl-N-pentyl-2-(3-pyridinyl)-1,3-thiazole-5-carboxamide, including further investigation into its mechanism of action, potential side effects, and therapeutic applications. This compound has shown promise as an anti-inflammatory agent and analgesic, and further research is needed to fully understand its potential in these areas. Additionally, this compound may have potential applications in other areas, such as cancer research and neurodegenerative diseases. Further research is needed to fully explore these potential applications.

Scientific Research Applications

4-methyl-N-pentyl-2-(3-pyridinyl)-1,3-thiazole-5-carboxamide has been shown to exhibit potent and selective binding to the CB2 receptor, which is predominantly expressed in immune cells. This has led to its potential use as a research tool in various fields, including immunology, inflammation, and pain research. This compound has been shown to inhibit the production of pro-inflammatory cytokines in macrophages, which suggests its potential use as an anti-inflammatory agent. It has also been shown to reduce neuropathic pain in animal models, which suggests its potential use as an analgesic.